4-Methoxyphenyl (4-chlorophenoxy)acetate

• Molecular Formula: C15H13ClO4
• Molecular Weight: 292.71 g/mol
• IUPAC Name: (4-methoxyphenyl) 2-(4-chlorophenoxy)acetate
• InChI: InChI=1S/C15H13ClO4/c1-18-12-6-8-14(9-7-12)20-15(17)10-19-13-4-2-11(16)3-5-13/h2-9H,10H2,1H3
• InChI Key: KRTZHKQTFXIRFH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OC(=O)COC2=CC=C(C=C2)Cl

Description

4-Methoxyphenyl (4-chlorophenoxy)acetate is an ester derivative featuring a 4-chlorophenoxy group linked to an acetate backbone, with a 4-methoxyphenyl ester moiety. Chlorophenoxy acetates are commonly explored for their biological activities, including antimicrobial and herbicidal properties, and as intermediates in organic synthesis . The methoxy group in the phenyl ring may enhance solubility and influence electronic properties compared to halogenated analogs .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituents on the phenyl and phenoxy groups significantly impact solubility, stability, and reactivity:

Compound Name	Substituents (Phenyl/Phenoxy)	Molecular Weight	Solubility (Water)	Key Properties
4-Methoxyphenyl (4-chlorophenoxy)acetate	4-OCH₃ / 4-Cl	~290.7*	Not reported	Expected higher solubility due to -OCH₃
4-Bromophenyl (4-chlorophenoxy)acetate	4-Br / 4-Cl	341.58	Low (organic solvents)	Bromine increases lipophilicity
Methyl 4-chlorophenylacetate	H / 4-Cl	184.6	Low	Simpler structure; lower polarity
Ethyl 2-(4-chlorophenoxy)acetoacetate	Ethyl ester / 4-Cl	256.68	Organic-soluble	Acetoacetate moiety enhances reactivity

*Calculated based on molecular formula C₁₅H₁₃ClO₄.

Key Observations :

• The methoxy group in 4-Methoxyphenyl (4-chlorophenoxy)acetate likely improves water solubility compared to brominated analogs (e.g., 4-bromophenyl derivatives) due to its electron-donating nature .
• Halogen substituents (Br, Cl) increase molecular weight and lipophilicity, favoring membrane permeability in biological systems .

Example Syntheses:

Ethyl 2-(4-chlorophenoxy)acetate: Prepared from 4-chlorophenol and ethyl chloroacetate using KI catalysis (83% yield) . Reacted with hydrazine hydrate to form acetohydrazide intermediates .

5-[(4-Chlorophenoxy)methyl]-1,3,4-oxadiazole Derivatives: Derived from 4-chlorophenoxyacetic acid via esterification, hydrazide formation, and cyclization (microwave-assisted methods improve yields to >80%) .

4-Bromophenyl Analogs :

• Synthesized via similar esterification routes, with bromine introduced at the phenyl stage .

Comparison :

• Microwave-assisted synthesis reduces reaction time (e.g., 15 minutes vs. hours for conventional methods) .
• The methoxyphenyl group may require protective-group strategies during synthesis to prevent demethylation.

Antimicrobial Activity:

• N-Substituted 1,3,4-oxadiazole Derivatives : Exhibit potent antibacterial activity against S. typhi and S. aureus (MIC < 1 µg/mL) .
• 4-Chlorophenylacetic Acid Derivatives : Show moderate cytotoxicity, suggesting selectivity in therapeutic applications .

Herbicidal and Enzymatic Effects:

• 2,4-Dichlorophenoxyacetic Acid (2,4-D): A well-known herbicide; its ammonium salts (e.g., dimethylamine 2,4-D) are commercially used .

Inference for 4-Methoxyphenyl Analogs :

• The methoxy group may reduce herbicidal activity compared to 2,4-D but enhance binding to eukaryotic targets due to increased polarity.

Recommendations for 4-Methoxyphenyl Derivative :

• Assume similar handling protocols as chlorophenoxy analogs (use PPE, avoid inhalation). Toxicity data should be validated experimentally.